N-(4-fluorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• Molecular Formula: C21H23FN4O2S
• Molecular Weight: 414.5 g/mol
• IUPAC Name: N-(4-fluorophenyl)-2-[[4-(2-methoxyethyl)-5-(2-phenylethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H23FN4O2S/c1-28-14-13-26-19(12-7-16-5-3-2-4-6-16)24-25-21(26)29-15-20(27)23-18-10-8-17(22)9-11-18/h2-6,8-11H,7,12-15H2,1H3,(H,23,27)
• InChI Key: FBKSSZICYDJCCY-UHFFFAOYSA-N
• SMILES: COCCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)F)CCC3=CC=CC=C3

Description

N-(4-fluorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a chemical compound that has generated interest in the scientific community due to its potential applications in medicinal chemistry. This compound is a member of the triazole family of compounds, which have been shown to possess a wide range of biological activities, including antifungal, antibacterial, antitumor, and antiviral properties.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is not fully understood. However, it has been suggested that this compound may exert its biological effects by inhibiting the activity of enzymes involved in key cellular processes, such as DNA replication and protein synthesis. In addition, it may interact with specific receptors or ion channels in cells, leading to changes in intracellular signaling pathways.
Biochemical and Physiological Effects
N-(4-fluorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to exert a range of biochemical and physiological effects in cells and animal models. These effects include inhibition of cell proliferation, induction of apoptosis, modulation of inflammatory responses, and enhancement of cognitive function. In addition, this compound has been shown to possess low toxicity in animal models, suggesting that it may have a favorable safety profile for use in humans.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-fluorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide in lab experiments is its broad range of biological activities, which make it a versatile tool for studying various cellular processes and disease models. In addition, its low toxicity and favorable safety profile make it a suitable candidate for further development as a therapeutic agent. However, one limitation of using this compound is its relatively complex synthesis method, which may limit its accessibility for some researchers.

Future Directions

There are several future directions for research on N-(4-fluorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide. One possible direction is to further investigate its mechanism of action, with the aim of identifying specific molecular targets that may be responsible for its biological effects. Another direction is to explore its potential applications in the treatment of specific diseases, such as cancer, infectious diseases, and neurological disorders. Additionally, further studies are needed to optimize the synthesis method for this compound, with the aim of making it more accessible for use in lab experiments.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves the reaction of 4-fluoroaniline with 2-[(2-methoxyethyl)thio]acetic acid, followed by the addition of 4-(2-phenylethyl)-5-(4H-1,2,4-triazol-3-yl)thiophene-2-carboxylic acid and N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent. The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

N-(4-fluorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has shown potential in medicinal chemistry research, particularly in the development of new drugs for the treatment of cancer, infectious diseases, and neurological disorders. This compound has been shown to possess antitumor activity in vitro against several cancer cell lines, including breast, lung, and colon cancer cells. In addition, it has been shown to possess antibacterial activity against several strains of bacteria, including Staphylococcus aureus and Escherichia coli. Furthermore, N-(4-fluorophenyl)-2-{[4-(2-methoxyethyl)-5-(2-phenylethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has been shown to possess neuroprotective activity in animal models of Alzheimer's disease.